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Compound of Interest

Compound Name: Lamivudine-13C,15N2,d2

Cat. No.: B12375175 Get Quote

This guide provides immediate and essential safety, handling, and disposal procedures for

Lamivudine-13C,15N2,d2, an isotopically labeled active pharmaceutical ingredient (API).

Adherence to these protocols is critical for ensuring the safety of laboratory personnel and

minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Lamivudine-13C,15N2,d2 is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects[1]. It is crucial to avoid direct contact, inhalation, and ingestion. The

following personal protective equipment is mandatory when handling this compound.
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Personal Protective Equipment Requirement and Specification

Hand Protection
Chemical-resistant, impervious gloves (e.g.,

nitrile rubber).

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles[1][2].

Skin and Body Protection

Laboratory coat and impervious clothing to

prevent skin contact[1]. For larger quantities or

potential for aerosolization, consider a

disposable coverall (e.g., Tyvek®)[3][4].

Respiratory Protection

A suitable respirator is required if there is a risk

of dust or aerosol formation. Use only in areas

with appropriate exhaust ventilation[1].

Step-by-Step Handling and Operational Plan
2.1. Preparation and Engineering Controls:

Ventilation: Always handle Lamivudine-13C,15N2,d2 in a well-ventilated area, preferably

within a certified chemical fume hood or a glove box to minimize inhalation exposure[1].

Emergency Equipment: Ensure an accessible safety shower and eyewash station are in the

immediate vicinity of the handling area[1].

Spill Kit: Maintain a spill kit appropriate for solid chemical compounds.

2.2. Handling Procedure:

Don PPE: Before handling the compound, put on all required personal protective equipment

as outlined in the table above.

Weighing and Aliquoting: Conduct all weighing and aliquoting procedures within a chemical

fume hood or other contained ventilation device to prevent the generation of dust and

aerosols.
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Avoid Contact: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or

smoke in the handling area[1].

Post-Handling: After handling, wash hands thoroughly with soap and water. Remove and

properly dispose of or decontaminate PPE.

Disposal Plan
3.1. Waste Segregation and Labeling:

All waste materials contaminated with Lamivudine-13C,15N2,d2, including empty

containers, disposable PPE, and spill cleanup materials, must be considered hazardous

waste.

Collect all waste in a designated, sealed, and properly labeled container. The label should

clearly state "Hazardous Waste Pharmaceuticals" and include the chemical name[5][6][7].

3.2. Disposal Method:

Dispose of the hazardous waste through an approved and licensed waste disposal

contractor[1][8].

Do not dispose of Lamivudine-13C,15N2,d2 or its containers in regular trash or down the

drain. The compound is very toxic to aquatic life, and improper disposal can have long-

lasting environmental consequences[1].

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention[1][2].

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with soap and water. Seek medical attention if irritation persists[1][2].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek immediate medical attention[1].
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Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a

physician or poison control center immediately[1].

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Lamivudine-13C,15N2,d2.
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Workflow for Handling Lamivudine-13C,15N2,d2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12375175?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC28810.html
https://www.lgcstandards.com/medias/sys_master/root/hef/hff/11017396518942/SDS_TRC-L172502_ST-WB-MSDS-5613077-1-1-1/SDS-TRC-L172502-ST-WB-MSDS-5613077-1-1-1.PDF
https://www.dupont.co.uk/knowledge/dupont-e-guide-explains-how-to-protect-workers-from-the-risk-of-highly-potent-pharmaceutical-ingredients.html
https://www.dupont.co.uk/knowledge/dupont-e-guide-explains-how-to-protect-workers-from-the-risk-of-highly-potent-pharmaceutical-ingredients.html
https://lindstromgroup.com/in/articles/safety-guidelines-for-personal-protective-equipment-in-pharmaceutical-industry/
https://www.trihazsolutions.com/pharmaceutical-waste-disposal-and-proper-labeling/
https://www.trihazsolutions.com/pharmaceutical-waste-disposal-and-proper-labeling/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://hercenter.org/hazmat/pharma.php
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-802_GB.pdf
https://www.benchchem.com/product/b12375175#personal-protective-equipment-for-handling-lamivudine-13c-15n2-d2
https://www.benchchem.com/product/b12375175#personal-protective-equipment-for-handling-lamivudine-13c-15n2-d2
https://www.benchchem.com/product/b12375175#personal-protective-equipment-for-handling-lamivudine-13c-15n2-d2
https://www.benchchem.com/product/b12375175#personal-protective-equipment-for-handling-lamivudine-13c-15n2-d2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12375175?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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